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Compound of Interest

Compound Name: N-Pentylindole-d11

Cat. No.: B13440082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Pentylindole-d11, a deuterated

analog of N-Pentylindole. This document outlines the synthesis, isotopic labeling, and analytical

methods for determining the isotopic purity of this compound. The information is intended to

support researchers in drug metabolism studies, pharmacokinetic assessments, and as an

internal standard in analytical toxicology.

Introduction to N-Pentylindole-d11
N-Pentylindole-d11 is a stable isotope-labeled version of N-Pentylindole, where eleven

hydrogen atoms on the pentyl chain have been replaced with deuterium. This isotopic labeling

makes it an ideal internal standard for quantitative analysis of N-Pentylindole and related

synthetic cannabinoids by mass spectrometry. The heavy isotope substitution results in a

distinct mass shift, allowing for clear differentiation from the unlabeled analyte while

maintaining nearly identical chemical and physical properties.

Chemical Structure:
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Figure 1. Chemical Structure of N-Pentylindole-d11

Table 1: Chemical and Physical Properties of N-Pentylindole-d11

Property Value Reference

CAS Number 1346603-11-9 [1]

Molecular Formula C₁₃H₆D₁₁N [1]

Molecular Weight 198.35 g/mol [1]

IUPAC Name
1-(1,1,2,2,3,3,4,4,5,5,5-

undecadeuteriopentyl)indole
[1]

Unlabeled CAS Number 59529-21-4 [1]

Synthesis and Isotopic Labeling
While specific proprietary synthesis methods for commercially available N-Pentylindole-d11
are not publicly disclosed, a plausible and common approach involves the N-alkylation of indole

with a deuterated pentyl halide. The synthesis of the deuterated pentyl precursor is a critical

step in achieving high isotopic enrichment.

Hypothetical Synthesis Protocol
A potential synthetic route is a variation of the Fischer indole synthesis or direct N-alkylation. A

likely method for producing N-Pentylindole-d11 is the reaction of indole with a fully deuterated

pentyl bromide (Pentyl-d11-bromide) in the presence of a base.

Reaction Scheme:
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Indole + Pentyl-d11-bromide --(Base)--> N-Pentylindole-d11

The synthesis of the deuterated pentyl bromide can be achieved through reduction of a

corresponding deuterated carboxylic acid or by exhaustive deuterium exchange of a pentyl

halide under specific catalytic conditions.

Isotopic Purity Analysis
The determination of isotopic purity is crucial for the application of N-Pentylindole-d11 as an

internal standard. The primary analytical techniques for this purpose are mass spectrometry

(GC-MS or LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry
Mass spectrometry is a highly sensitive method for determining the isotopic distribution of a

labeled compound. By analyzing the mass-to-charge ratio of the molecular ion and its isotopic

variants, the percentage of the desired deuterated species (d11) and the presence of lesser

deuterated forms (d10, d9, etc.) can be quantified.

Table 2: Illustrative Isotopic Distribution of N-Pentylindole-d11

Isotopic Species Expected Mass (m/z) Relative Abundance (%)

d11 198.35 > 98%

d10 197.34 < 2%

d9 196.33 < 0.5%

... ... ...

d0 (unlabeled) 187.28 < 0.1%

Note: The values presented in this table are illustrative and the actual isotopic distribution

should be confirmed by analysis of a specific batch.

Experimental Protocol: GC-MS Analysis
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The following is a general protocol for the analysis of N-Pentylindole-d11 by Gas

Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation:

Prepare a 1 mg/mL stock solution of N-Pentylindole-d11 in a suitable organic solvent

(e.g., methanol or acetonitrile).

Dilute the stock solution to a final concentration of 1 µg/mL for analysis.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 20°C/min to 300°C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 50 to 550.

Data Analysis:

Acquire the mass spectrum of the N-Pentylindole-d11 peak.

Determine the relative intensities of the molecular ion peaks corresponding to the different

isotopic species (d0 to d11).
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Calculate the isotopic purity by expressing the intensity of the d11 peak as a percentage of

the sum of all isotopic peaks.

NMR Spectroscopy
Deuterium NMR (²H NMR) can also be employed to confirm the positions of deuterium labeling

and to assess the isotopic enrichment at each labeled site. While ¹H NMR can show the

reduction in proton signals at the pentyl chain positions, ²H NMR directly observes the

deuterium nuclei.

Visualizing Workflows and Pathways
The following diagrams illustrate the logical flow of synthesis and analysis for N-Pentylindole-
d11.

Synthesis of N-Pentylindole-d11

Indole

N-Alkylation ReactionPentyl-d11-bromide

Base (e.g., NaH)

Purification
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Caption: A generalized workflow for the synthesis of N-Pentylindole-d11.
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Isotopic Purity Analysis Workflow

N-Pentylindole-d11 Sample
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Caption: Workflow for the analysis of isotopic purity of N-Pentylindole-d11.

Conclusion
N-Pentylindole-d11 serves as a critical tool for the accurate quantification of N-Pentylindole in

various matrices. A thorough understanding of its synthesis and the rigorous analytical methods

used to confirm its high isotopic purity are essential for its reliable use in research and drug

development. The methodologies outlined in this guide provide a framework for the synthesis,
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characterization, and quality control of this and other deuterated internal standards.

Researchers should always refer to the Certificate of Analysis provided by the supplier for lot-

specific isotopic purity data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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